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Compound of Interest

Compound Name: Irbesartan-d6

Cat. No.: B12392479

Irbesartan is a potent, orally active, and selective angiotensin Il receptor antagonist, specifically
targeting the AT1 subtype.[1][2] Its primary therapeutic use is in the management of
hypertension.[1][2] By blocking the binding of angiotensin Il to its receptor, Irbesartan prevents
vasoconstriction and the release of aldosterone, thereby lowering blood pressure.[3] The
chemical structure of Irbesartan is 2-butyl-3-[[4-[2-(2H-1,2,3,4-tetrazol-5-
ylphenyl]lphenyl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one.[2]

In the realm of pharmaceutical research and development, particularly in pharmacokinetics and
bioanalytical studies, the use of stable isotope-labeled internal standards is paramount for
achieving accurate and precise quantification of drug molecules in biological matrices.
Irbesartan-d6 is the deuterium-labeled analog of Irbesartan.[4] The incorporation of six
deuterium atoms into the Irbesartan molecule results in a compound that is chemically identical
to the parent drug but has a higher molecular weight. This mass difference allows it to be
distinguished from the unlabeled Irbesartan by a mass spectrometer, while its similar
physicochemical properties ensure it behaves almost identically during sample preparation and
chromatographic separation. This makes Irbesartan-d6 an ideal internal standard for the
guantitative analysis of Irbesartan in complex biological samples such as plasma.[4]

Core Application: Internal Standard in Quantitative
Bioanalysis

The principal application of Irbesartan-d6 in research is as an internal standard (IS) in
bioanalytical methods, most commonly liquid chromatography-tandem mass spectrometry (LC-
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MS/MS).[4][5] The use of a stable isotope-labeled internal standard like Irbesartan-d6 is
considered the gold standard for quantitative bioanalysis due to its ability to compensate for
variability at multiple stages of the analytical process, including sample extraction,
chromatographic injection, and ionization in the mass spectrometer.

The fundamental principle relies on adding a known amount of Irbesartan-d6 to all samples,
including calibration standards, quality control samples, and the unknown study samples, at the
beginning of the sample preparation process. The analyte (Irbesartan) and the internal
standard (Irbesartan-d6) are then extracted and analyzed together. The ratio of the mass
spectrometric response of the analyte to that of the internal standard is used for quantification.
This ratiometric approach corrects for potential sample loss during extraction and any
fluctuations in instrument response, leading to high precision and accuracy.

Logical Relationship: Principle of Stable Isotope Dilution
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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